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Compound of Interest |

Compound Name: 3-Isopropylmorpholine
CAS No.: 927802-40-2
Cat. No.: B1321799
Get Quote
. J

Disclaimer: The information provided in this guide is intended for researchers, scientists, and
drug development professionals. The following content is based on the properties of N-(3-
aminopropyl)morpholine (CAS No. 123-00-2), as information for "3-isopropylmorpholine” is
not readily available in scientific literature or safety data sheets. It is crucial to always consult
the specific Safety Data Sheet (SDS) for any chemical you are working with and to adhere to all
local, state, and federal regulations.

Frequently Asked Questions (FAQs)
Q1: What is N-(3-aminopropyl)morpholine and what are its primary hazards?

Al: N-(3-aminopropyl)morpholine is a colorless to pale yellow liquid with a mild amine-like odor.
[1] It is classified as a corrosive substance that can cause severe skin burns and eye damage.
[1][2][3] It is also harmful if swallowed or if it comes into contact with the skin.[2][3]

Q2: What are the immediate first aid measures in case of exposure to N-(3-
aminopropyl)morpholine?

A2: In case of accidental exposure, immediate action is critical.
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

o Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes
while removing contaminated clothing and shoes. Seek immediate medical attention.[1]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the
individual is not breathing, give artificial respiration. Seek immediate medical attention.[1][3]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
with water and give 2-4 cupfuls of milk or water to drink. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.[1][2]

Q3: What personal protective equipment (PPE) should be worn when handling N-(3-
aminopropyl)morpholine?

A3: To ensure personal safety, the following PPE should be worn:

o Eye Protection: Chemical safety goggles or a face shield are necessary to protect against
splashes.[1]

» Skin Protection: Wear appropriate chemical-resistant gloves and a lab coat or other
protective clothing to prevent skin contact.[2]

» Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood.[1] If exposure limits are exceeded, a NIOSH/MSHA-approved respirator should be
used.[2]

Q4: How should N-(3-aminopropyl)morpholine waste be stored prior to disposal?

A4: N-(3-aminopropyl)morpholine waste should be treated as hazardous waste and stored in a
designated, well-ventilated area.[4][5] Use only compatible, clearly labeled, and tightly sealed
containers to prevent leaks and the release of vapors.[4][5] It is crucial to keep this waste
stream separate from other chemical wastes, especially incompatible materials like acids and
strong oxidizing agents, to avoid hazardous reactions.[4]

Q5: What are the proper disposal methods for N-(3-aminopropyl)morpholine waste?
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A5: Disposal of N-(3-aminopropyl)morpholine waste must comply with all local, state, and
federal regulations.

e Do NOT dispose of this chemical down the drain or in the regular trash.[5]

« All waste containing this substance should be collected in appropriate, labeled containers for
hazardous waste.[5]

e Disposal should be handled by a licensed hazardous waste disposal company.[4] They are
equipped to handle and treat chemical wastes safely and in an environmentally responsible
manner.[4]

Troubleshooting Guides

Scenario 1: | have accidentally mixed N-(3-aminopropyl)morpholine waste with an acidic waste
stream.

e Problem: Mixing amines with acids can cause a violent exothermic reaction, leading to heat
generation, splattering, and the potential release of hazardous fumes.

e Solution:

o Immediate Action: Do not attempt to handle the mixture directly. Clear the area and ensure
it is well-ventilated. If there are signs of a reaction (fumes, heat), evacuate the immediate
vicinity.

o Notification: Inform your laboratory supervisor and your institution's Environmental Health
and Safety (EHS) department immediately.

o Do Not Attempt to Neutralize: Do not try to neutralize the mixture yourself, as this could
worsen the reaction. Await guidance from trained EHS personnel.

Scenario 2: The container for my N-(3-aminopropyl)morpholine waste is leaking.

o Problem: A leaking container can lead to chemical spills, exposure hazards, and
environmental contamination.

e Solution:
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o Safety First: Ensure you are wearing the appropriate PPE, including chemical-resistant
gloves, safety goggles, and a lab coat.

o Containment: If the leak is small, place the leaking container into a larger, compatible, and
sealable container (secondary containment).

o Cleanup: Absorb any spilled material with an inert absorbent material such as vermiculite,
sand, or earth.[1] Do not use combustible materials like paper towels to absorb large
spills.

o Disposal of Cleanup Materials: Collect the absorbent material and any contaminated items
into a properly labeled hazardous waste container.

o Reporting: Report the incident to your supervisor and EHS department.

Data Presentation

Table 1: Physical and Chemical Properties of N-(3-aminopropyl)morpholine

Property Value Reference
CAS Number 123-00-2 [1][2]
Molecular Formula C7H16N20 [1]
Molecular Weight 144.21 g/mol [6]
Appearance Colorless liquid [1][6]

Odor Faint, fishlike [6]

Flash Point 98 °C (208.4 °F) [1]
Autoignition Temperature 250 °C (482 °F) [1]

Table 2: Toxicological Data for N-(3-aminopropyl)morpholine
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Test Species Route Value Reference
LD50 Rat Oral 3560 mg/kg (11031171
LD50 Rabbit Dermal 1230 ul/kg (11031171

Experimental Protocols

Protocol 1: Standard Procedure for Handling and Use of N-(3-aminopropyl)morpholine

o Preparation: Before starting any experiment, ensure that a chemical fume hood is available
and functioning correctly. Have all necessary PPE readily accessible. Locate the nearest
eyewash station and safety shower.

o Personal Protective Equipment: Don chemical safety goggles, a lab coat, and chemical-
resistant gloves.

e Dispensing: Conduct all dispensing and handling of N-(3-aminopropyl)morpholine inside a
chemical fume hood to minimize inhalation exposure.

o Waste Collection: During the experiment, collect all waste containing N-(3-
aminopropyl)morpholine in a designated, compatible, and clearly labeled hazardous waste
container. Keep the container closed when not in use.

o Post-Experiment: After completing the experiment, decontaminate all surfaces and
equipment that may have come into contact with the chemical. Wash hands thoroughly with
soap and water.

Protocol 2: Small-Scale Spill Cleanup of N-(3-aminopropyl)morpholine

» Assess the Situation: Ensure the spill is small and manageable. If the spill is large or you are
unsure how to proceed, evacuate the area and contact your EHS department.

o Wear Appropriate PPE: Don chemical-resistant gloves, safety goggles, and a lab coat.

o Contain the Spill: Cover the spill with an inert absorbent material (e.g., vermiculite, sand).
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o Collect the Waste: Carefully scoop the absorbent material into a designated hazardous
waste container.

» Decontaminate the Area: Clean the spill area with a suitable decontaminating solution,
followed by soap and water. Collect all cleaning materials as hazardous waste.

e Label and Store Waste: Seal the hazardous waste container, label it with the contents and
date, and store it in a designated satellite accumulation area.

e Report the Spill: Inform your supervisor and EHS department of the spill and the cleanup
actions taken.

Visualizations

Waste Collection & Segregation
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of N-(3-aminopropyl)morpholine waste.
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Caption: Logical decision flow for responding to a spill of N-(3-aminopropyl)morpholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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